Cas no 1144-74-7 (4-Nitrobenzophenone)

• Product Name: 4-Nitrobenzophenone
• CAS No: 1144-74-7
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD00007354
• CID: 40919
• PubChem ID: 24897469
• Update Time: 2025-09-28

4-Nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-Nitrophenyl)(phenyl)methanone
• 4-Nitrobenzophenone
• p-Nitrobenzophenone
• 4-Nitrobenzophenon
• (4-nitrophenyl)-phenylmethanone
• Benzophenone,4-nitro- (6CI,7CI,8CI)
• 4-Nitrophenyl phenyl ketone
• NSC 406623
• p-Nitrophenylphenyl ketone
• Methanone, (4-nitrophenyl)phenyl-
• Benzophenone, 4-nitro-
• (4-nitrophenyl)-phenyl-methanone
• ZYMCBJWUWHHVRX-UHFFFAOYSA-N
• 4-nitro-benzophenone
• NSC406623
• 4 -nitro-benzophenone
• KSC490E5H
• (4-nitrophenyl)phenylmethanone
• EINECS 214-542-2
• (4-Nitro-phenyl)-phenyl-methanone
• (4-Nitrophenyl)(phenyl)methanone #
• SCHEMBL229627
• NSC-406623
• NS00023713
• 1144-74-7
• N0365
• W-108600
• AKOS000269679
• CS-W013010
• FT-0619213
• AE-641/00381062
• 4-Nitrobenzophenone, 99%
• DTXSID7061564
• AS-11959
• A803190
• DB-041218

• MDL： MFCD00007354
• Inchi： 1S/C13H9NO3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H
• InChI Key： ZYMCBJWUWHHVRX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 1912753

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.4060
• Melting Point: 137.0 to 140.0 deg-C
• Boiling Point: 368.92°C (rough estimate)
• Flash Point: 190.7 °C
• Refractive Index: 1.5880 (estimate)
• PSA: 62.89000
• LogP: 3.34900
• Solubility: Insoluble

4-Nitrobenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Nitrobenzophenone

Comprehensive Overview of 4-Nitrobenzophenone (CAS No. 1144-74-7): Structure, Applications, and Recent Advances

4-Nitrobenzophenone, also known by its chemical identifier CAS No. 1144-74-7, is a high-value aromatic ketone characterized by its unique molecular architecture and versatile reactivity. This compound belongs to the benzophenone family, a class of organic molecules with two aromatic rings connected via a carbonyl group (C=O). The nitro group (-NO₂) positioned at the para position of one benzene ring imparts distinct electronic and steric properties, making it a critical intermediate in pharmaceutical, agrochemical, and materials science research.

The molecular structure of 4-Nitrobenzophenone (C₁₃H₉NO₃) features a conjugated system between the carbonyl group and the aromatic rings, which significantly influences its photochemical behavior and redox activity. Recent studies highlight its role as a precursor in the synthesis of nitro-substituted heterocycles, which are pivotal in drug discovery pipelines targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated the use of 4-Nitrobenzophenone derivatives in developing selective COX-2 inhibitors with reduced gastrointestinal toxicity compared to traditional NSAIDs.

Synthetic pathways for CAS No. 1144-74-7 typically involve nitration of benzophenone using concentrated nitric acid under controlled conditions. Advanced methodologies reported in *Organic Process Research & Development* (2023) emphasize catalytic approaches using metal-free systems to enhance yield while minimizing byproduct formation. These innovations align with green chemistry principles, addressing industry demands for sustainable production processes.

In pharmaceutical applications, 4-Nitrobenzophenone serves as a key scaffold for designing antimicrobial agents and anticancer prodrugs. Its electron-withdrawing nitro group facilitates bioisosteric replacements in lead optimization strategies, as noted in a 2023 review on nitro-containing drug candidates for multidrug-resistant pathogens. Additionally, recent work from the *European Journal of Organic Chemistry* (2023) explores its utility in click chemistry reactions to synthesize multifunctional nanomaterials for targeted drug delivery systems.

The compound's photochemical properties have also garnered attention in optoelectronic materials development. Research from *Advanced Materials Interfaces* (2023) highlights its integration into organic light-emitting diodes (OLEDs), where its absorption spectrum (λ_max ~355 nm) contributes to tunable emission profiles. This application is particularly relevant for next-generation flexible displays requiring high-efficiency phosphorescent emitters.

Analytical characterization of CAS No. 1144-74-7 involves techniques such as NMR spectroscopy (¹H δ: aromatic protons at 7.8–8.5 ppm), mass spectrometry (m/z = 223 [M⁺]), and UV-vis spectroscopy (ε ~5600 L·mol⁻¹·cm⁻¹). These data are critical for quality control in industrial settings and academic research laboratories worldwide.

Eco-toxicological assessments emphasize responsible handling protocols for 4-Nitrobenzophenone, particularly during large-scale manufacturing processes. While not classified under restricted substances per current international regulations, adherence to REACH guidelines ensures safe occupational exposure limits are maintained during synthesis operations.

Ongoing research continues to expand the application scope of this compound beyond traditional domains. A notable example is its use as an electron acceptor component in perovskite solar cells, where its energy level alignment improves charge transport efficiency—findings published in *Nature Energy* (2023). Such interdisciplinary applications underscore the enduring relevance of CAS No. 1144-74-7 across multiple scientific frontiers.

The global market demand for Benzoic acid derivatives like 4-nitrobenezphenone remains robust due to their role as building blocks in fine chemical synthesis. Market analysis reports project sustained growth through 2030 driven by advancements in personalized medicine development and smart material innovations requiring precise molecular engineering capabilities.